Cas no 875328-71-5 ((Z)-3-[[4-(4-Butan-2-ylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide)

• Product Name: (Z)-3-[[4-(4-Butan-2-ylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide
• CAS No: 875328-71-5
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 6551577
• PubChem ID: 121527846
• Update Time: 2025-07-22

(Z)-3-[[4-(4-Butan-2-ylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z107732872
• 3-({4-[4-(butan-2-yl)phenyl]-1,3-thiazol-2-yl}amino)-2-cyanobut-2-enamide
• (Z)-3-[[4-(4-Butan-2-ylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide
• EN300-26605518
• 875328-71-5

• Inchi： 1S/C18H20N4OS/c1-4-11(2)13-5-7-14(8-6-13)16-10-24-18(22-16)21-12(3)15(9-19)17(20)23/h5-8,10-11H,4H2,1-3H3,(H2,20,23)(H,21,22)/b15-12-
• InChI Key： UERJGGZYIKIVKA-QINSGFPZSA-N
• SMILES： S1C(N/C(=C(/C#N)\C(N)=O)/C)=NC(=C1)C1C=CC(=CC=1)C(C)CC

Computed Properties

• Exact Mass: 340.13578245g/mol
• Monoisotopic Mass: 340.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 120Ų

Additional information on (Z)-3-[[4-(4-Butan-2-ylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide

Introduction to (Z)-3-[[4-(4-Butan-2-ylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 875328-71-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The chemical name, (Z)-3-[[4-(4-Butan-2-ylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide, provides a detailed insight into its structural framework and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of functional groups such as the amide, cyano, and thiazole moieties suggests a high degree of molecular complexity, which is often associated with potent biological interactions.

The structural components of this compound are meticulously designed to interact with biological targets in a specific manner. The thiazole ring, a well-known pharmacophore, is known for its role in various biological processes and has been widely explored in drug discovery. The amine group attached to the thiazole ring further enhances the compound's potential to interact with biological systems. Additionally, the butanoyl moiety and the cyanobutene backbone contribute to the molecule's overall stability and reactivity, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases. The compound 875328-71-5 has emerged as a key player in this landscape due to its unique structural features. Studies have shown that molecules with similar structural motifs exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, derivatives of thiazole have been reported to have anti-inflammatory, anti-microbial, and anti-cancer properties. The amide group in this compound is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

The cyano group at the 2-position of the butenamide moiety adds another layer of complexity to the molecule. This functional group is known to enhance the molecule's bioavailability and metabolic stability, which are critical factors for drug development. Furthermore, the (Z)-configuration of the double bond indicates a specific spatial arrangement of atoms, which can influence how the molecule interacts with biological targets. This stereochemical feature is often exploited in drug design to optimize binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have been particularly useful in understanding how (Z)-3-[[4-(4-butylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide interacts with target proteins. These studies have revealed that the compound can bind to enzymes involved in metabolic pathways and signal transduction processes. Such insights are invaluable for designing drugs that can modulate these pathways effectively.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods ensure high yield and purity, which are essential for subsequent biological testing. The synthetic route also highlights the compound's potential as a building block for more complex derivatives with tailored biological activities.

In vitro studies have provided preliminary evidence of the compound's pharmacological potential. For example, experiments have shown that it can inhibit the activity of certain enzymes associated with inflammatory responses. This finding aligns with current research trends aimed at developing anti-inflammatory agents with minimal side effects. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at therapeutic doses, making it a promising candidate for further development.

The growing interest in natural product-inspired drug design has also influenced research on compounds like 875328-71-5. By incorporating elements from natural products into synthetic molecules, researchers aim to enhance their bioactivity and selectivity. The structural features of this compound bear resemblance to certain bioactive natural products, suggesting that it could be derived from or inspired by such molecules.

The future direction of research on this compound will likely involve exploring its mechanism of action and optimizing its pharmacological properties. Advances in high-throughput screening technologies will enable researchers to rapidly test thousands of compounds for their biological activity against various targets. This approach will accelerate the discovery process and help identify new therapeutic applications for this molecule.

In conclusion, (Z)-3-[[4-(4-butylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide (CAS number 875328-71-5) is a structurally complex and biologically relevant molecule with significant potential in drug discovery. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like this one will play a crucial role in addressing complex diseases.